![molecular formula C10H9BrN2O2 B124767 Ethyl 3-bromoimidazo[1,2-A]pyridine-2-carboxylate CAS No. 143982-54-1](/img/structure/B124767.png)
Ethyl 3-bromoimidazo[1,2-A]pyridine-2-carboxylate
Overview
Description
Ethyl 3-bromoimidazo[1,2-A]pyridine-2-carboxylate is a chemical compound with the molecular formula C10H9BrN2O2 and a molecular weight of 269.1 . It is stored under an inert atmosphere at temperatures between 2-8°C .
Synthesis Analysis
The synthesis of Ethyl 3-bromoimidazo[1,2-A]pyridine-2-carboxylate and similar compounds has been well-studied. They are typically synthesized from α-bromoketones and 2-aminopyridine under different reaction conditions . N-(Pyridin-2-yl)amides are formed in toluene via C–C bond cleavage promoted by I2 and TBHP . The reaction conditions are mild and metal-free .Molecular Structure Analysis
The molecular structure of Ethyl 3-bromoimidazo[1,2-A]pyridine-2-carboxylate has been studied using density functional theory (DFT) and compared with x-ray diffraction values .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of Ethyl 3-bromoimidazo[1,2-A]pyridine-2-carboxylate have been analyzed. The synthesis involves transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular and photocatalytic reactions .Physical And Chemical Properties Analysis
Ethyl 3-bromoimidazo[1,2-A]pyridine-2-carboxylate is a solid compound with a boiling point of 76-79°C . It has a density of 1.60±0.1 g/cm3 .Scientific Research Applications
Medicinal Chemistry
In medicinal chemistry, Ethyl 3-bromoimidazo[1,2-A]pyridine-2-carboxylate serves as a key intermediate for the synthesis of various pharmacologically active molecules. Its imidazo[1,2-a]pyridine core is a common motif in compounds with significant biological activity . The compound’s ability to undergo further functionalization makes it valuable for constructing complex molecules designed for drug discovery and development.
Agriculture
Within the agricultural sector, this compound’s derivatives are explored for their potential use as pesticides or herbicides. The structural motif of imidazo[1,2-a]pyridine is being studied for its interaction with various biological targets in pests, offering a pathway to develop new, more effective agricultural chemicals .
Material Science
Ethyl 3-bromoimidazo[1,2-A]pyridine-2-carboxylate is utilized in material science research, particularly in the development of organic electronic materials. Its rigid structure and potential for electronic delocalization make it suitable for creating components like light-emitting diodes (LEDs) and semiconductors .
Environmental Science
Researchers are investigating the environmental impact of this compound and its derivatives, particularly how they break down in the environment. Understanding its degradation products and pathways is crucial for assessing its long-term environmental effects .
Analytical Chemistry
In analytical chemistry, Ethyl 3-bromoimidazo[1,2-A]pyridine-2-carboxylate can be used as a standard or reagent in various chemical analyses. Its well-defined structure and properties allow for its use in calibrating instruments or as a reactant in chemical assays .
Biochemistry
This compound is significant in biochemistry for studying enzyme interactions and inhibition. The imidazo[1,2-a]pyridine moiety can mimic nucleotides or other biological molecules, making it useful in probing biochemical pathways and enzyme mechanisms .
Pharmacology
In pharmacology, Ethyl 3-bromoimidazo[1,2-A]pyridine-2-carboxylate is a precursor in the synthesis of various therapeutic agents. Its derivatives are being tested for a range of pharmacological activities, including antiviral, antibacterial, and anticancer properties .
Chemical Engineering
From a chemical engineering perspective, this compound is of interest due to its role in the synthesis of complex chemicals. Its reactivity and the ability to form diverse chemical structures make it a valuable building block in the design and production of fine chemicals .
Safety and Hazards
Mechanism of Action
Target of Action
Mode of Action
It’s known that 3-bromoimidazopyridines are obtained via one-pot tandem cyclization/bromination . The cyclization to form imidazopyridines is promoted by further bromination .
Biochemical Pathways
It’s known that the versatile 3-bromoimidazopyridines could be further transferred to other skeletons .
Action Environment
It’s known that n-(pyridin-2-yl)amides were formed in toluene via c–c bond cleavage promoted by i2 and tbhp .
properties
IUPAC Name |
ethyl 3-bromoimidazo[1,2-a]pyridine-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9BrN2O2/c1-2-15-10(14)8-9(11)13-6-4-3-5-7(13)12-8/h3-6H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MPILHKPXTMEIMG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N2C=CC=CC2=N1)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9BrN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30569155 |
Source
|
| Record name | Ethyl 3-bromoimidazo[1,2-a]pyridine-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30569155 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
269.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-bromoimidazo[1,2-A]pyridine-2-carboxylate | |
CAS RN |
143982-54-1 |
Source
|
| Record name | Ethyl 3-bromoimidazo[1,2-a]pyridine-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30569155 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Ethyl 3-bromoimidazo[1,2-a]pyridine-2-carboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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